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Compound of Interest

Compound Name: Methomyl oxime

CAS No.: 13749-94-5

Cat. No.: B029340 Get Quote

Executive Summary
S-methyl-N-hydroxythioacetimidate (CAS 13749-94-5), often referred to as Methomyl Oxime,

presents a complex thermodynamic profile characterized by a narrow margin between its

melting point and the onset of significant mass loss.[1] While the primary exothermic

decomposition event occurs at approximately 155°C, significant weight loss and slow

decomposition initiate as low as 75°C.[2] This guide analyzes the physicochemical properties,

thermal decomposition kinetics, and necessary process safety controls for handling this

compound in drug and pesticide development.

Physicochemical Identity & Relevance
This oxime is the immediate precursor to Methomyl, formed via the thioesterification of

acethydroxamoyl chloride. Its stability is the rate-limiting safety factor in the manufacturing

process.
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Parameter Value Notes

IUPAC Name
Methyl (1E)-N-

hydroxyethanimidothioate

Common Name Methomyl Oxime (MMO)

Molecular Formula

Molecular Weight 105.16 g/mol

Physical State White Crystalline Solid

Melting Point 94°C – 97°C Pure standard

Solubility
Soluble in water, methanol,

ethanol

Thermodynamic Stability Analysis
The thermal behavior of Methomyl Oxime is non-intuitive. Unlike many solids that are stable

up to their melting point, this compound exhibits volatility-driven instability concurrent with its

phase change.[1]

Thermal Analysis Data (DSC & TGA)
The following data synthesizes differential scanning calorimetry (DSC) and thermogravimetric

analysis (TGA) results under nitrogen atmosphere.
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Metric Temperature / Value Interpretation

TGA Onset (

)
~75°C

Critical Warning: Rapid weight

loss begins well below the

melting point, indicating

sublimation or gas-evolving

decomposition.[1]

DSC Endotherm ~80°C

Corresponds to melting

(fusion) overlapping with the

onset of volatilization.[1]

Long-Term Isothermal Stability
74°C (24h): Stable105°C

(48h): 93% Decomposed

The compound cannot

withstand sustained heating

above its melting point.[1]

DSC Exotherm (

)
~155°C

Runaway Event: The primary

energy release event.[1] If

confined (e.g., in a reactor),

this leads to rapid pressure

rise.[1]

Post-Exotherm Stability Stable up to 260°C

Residue (likely char or

polymerized nitriles) is

thermally inert.[1]

Decomposition Kinetics & Mechanism
The decomposition of S-methyl-N-hydroxythioacetimidate follows a fragmentation pathway

rather than a simple rearrangement.[1] The proximity of the sulfur atom to the oxime

functionality facilitates cleavage.

Primary Pathway: Dehydration & Fragmentation Under thermal stress, the compound likely

undergoes elimination to form Acetonitrile and Methyl Sulfenic Acid (which further

disproportionates to volatile sulfur species like Methyl Mercaptan and Dimethyl Disulfide).[1]

Visualized Pathway (DOT):
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Volatile Byproducts

S-methyl-N-hydroxythioacetimidate
(Solid, Stable < 70°C)
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Figure 1: Proposed thermal decomposition pathway involving fragmentation into nitrile and

sulfur species.[1][3]

Process Safety & Handling Protocols
Storage & Transport

Temperature Control: Must be stored below 40°C. Refrigerated storage (0-10°C) is

recommended for long-term purity.[1]

Atmosphere: Store under inert gas (Nitrogen/Argon) to prevent oxidative degradation of the

sulfur moiety.[1]

Shelf Life: At 25°C, the compound is stable for months.[1] At >70°C, degradation is

measurable within hours.[1]

Experimental Safety (DSC/ARC Protocols)
To validate these parameters in your specific matrix (e.g., solution in N-methylpyrrolidone),

follow this self-validating protocol.

Protocol: Thermal Screening of Thio-Oximes

Instrument: Differential Scanning Calorimeter (DSC) with High-Pressure Gold-Plated

Crucibles.
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Why High Pressure? Standard aluminum pans may leak due to the volatility at 75°C,

masking the exotherm or showing false endotherms (evaporation). High-pressure pans

(100 bar) keep volatiles contained, revealing the true decomposition energy.[1]

Sample Mass: 2–5 mg.

Ramp Rate: 5°C/min from 30°C to 300°C.

Data Validation Criteria:

If the endotherm at 80°C is followed immediately by a noisy baseline, the pan leaked.

A valid scan must show a sharp exotherm (onset ~155°C) with an energy integration (

) typically >500 J/g.[1]

Workflow Diagram (DOT):
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Figure 2: Decision tree for selecting the correct thermal analysis technique based on TGA

volatility data.

Conclusion
S-methyl-N-hydroxythioacetimidate is a thermally sensitive intermediate.[1] While its violent

decomposition onset is moderately high (~155°C), its process safety window is limited by

volatility and slow decomposition starting at 75°C.[1]

Safe Operating Limit: Do not exceed 50°C during drying or storage.

Reaction Safety: In synthesis (conversion to Methomyl), maintain reactor temperatures

below 40°C to prevent competing decomposition pathways that generate hazardous gases

(methyl mercaptan/acetonitrile).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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